![molecular formula C19H19ClN4OS B2467223 2-{[5-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide CAS No. 482654-85-3](/img/structure/B2467223.png)
2-{[5-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Antiviral and Virucidal Activity
2-{[5-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide derivatives exhibit potential in the field of antiviral research. A study by Wujec et al. (2011) involved the synthesis of similar derivatives and testing their antiviral and virucidal activities against human adenovirus type 5 and ECHO-9 virus. Some of these derivatives showed promising results in reducing viral replication (Wujec et al., 2011).
Anti-Inflammatory Activity
These compounds have also been explored for their anti-inflammatory properties. A study by Karande and Rathi (2017) synthesized derivatives of this compound and evaluated their anti-inflammatory activity using the carrageenan-induced paw edema test in rats. The results suggested that some of these derivatives, particularly 1-(4-fluorophenyl)-2-{[5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}ethanone, showed remarkable activity, indicating their potential as anti-inflammatory agents (Karande & Rathi, 2017).
Antimicrobial Properties
The antimicrobial properties of these compounds have been a subject of interest as well. A study conducted by MahyavanshiJyotindra et al. (2011) involved the synthesis of derivatives and their screening for antibacterial, antifungal, and anti-tuberculosis activity. This study highlights the diverse potential of these compounds in treating various microbial infections (MahyavanshiJyotindra et al., 2011).
Cholinesterase Inhibition
Research by Riaz et al. (2020) synthesized new derivatives of this compound and evaluated their potential as cholinesterase inhibitors. The study found that some compounds exhibited moderate to good activities, indicating their relevance in neurodegenerative disease research, particularly in conditions like Alzheimer's disease (Riaz et al., 2020).
Anticancer Evaluation
In the field of oncology, research has been conducted to explore the anticancer properties of these derivatives. For instance, Zyabrev et al. (2022) synthesized a series of derivatives and evaluated their anticancer activity against various cancer cell lines. Their findings provide insight into the potential use of these compounds in cancer treatment (Zyabrev et al., 2022).
properties
IUPAC Name |
2-[[5-(4-chlorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-ethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN4OS/c1-3-13-4-10-16(11-5-13)21-17(25)12-26-19-23-22-18(24(19)2)14-6-8-15(20)9-7-14/h4-11H,3,12H2,1-2H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVWCETZJPMXEMK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.